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TWS119 Stock Solution & Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tws119

CAS No.: 601514-19-6

Cat. No.: S007607

Aspect Details

Molecular Weight 318.33 g/mol [1] [2] [3]

Recommended Solvent DMSO [1] [2] [3]

Solubility in DMSO > 31.83 mg/mL (100 mM) [1] to ~64 mg/mL (~201 mM) [3]
Solubility in Water Insoluble [2] [3]

Solubility in Ethanol 1.59 mg/mL (5 mM) [1] or Insoluble [3]

Typical Stock Concentration 10 mM to 100 mM in DMSO [1] [2]

Preparation Protocol

Here is a standard method for preparing a 10 mM stock solution, which you can adjust based on your

required concentration.

e Calculate Mass: Determine the mass of TWS119 needed. For example, to prepare 1 mL of a 10 mM
stock solution, you would need: (10 mM / 1000) * 1 mL * 318.33 g/mol = 3.18 mg of TWS119.

e Weigh Compound: Accurately weigh out the calculated mass of TWS119.

¢ Dissolve in DMSO: Transfer the powder to a suitable vial and add the required volume of pure,
anhydrous DMSO to achieve your final concentration and volume (e.g., 1 mL of DMSO for a 10 mM
stock from 3.18 mg of powder).
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e Mix Thoroughly: Vortex or sonicate the solution briefly to ensure complete dissolution, resulting in a

clear solution.

¢ Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-
thaw cycles. Store the aliquots at -20°C or lower. Under these conditions, the stock solution is
typically stable for at least 6 months [2].

Troubleshooting Guide

Issue

Possible Cause

Suggested Solution

Precipitation
upon dilution

Reduced
biological activity

Need for in vivo
administration

Solution has reached or
exceeded its solubility
limit in the final aqueous
buffer.

Stock solution
degradation from
improper storage or
repeated freeze-thaw
cycles.

TWS119 is insoluble in
saline or aqueous
vehicles alone.

Ensure the final concentration of DMSO in the
working solution is < 0.5%. Pre-dilute the stock
solution in a intermediate buffer with higher DMSO
content before adding to cells.

Always store at recommended temperatures (-20°C or
lower). Create single-use aliquots. Note that
hygroscopic DMSO can absorb water, potentially
reducing solubility over time [3].

Use a recommended in vivo formulation, such as
suspending in a 0.5% Carboxymethylcellulose
Sodium (CMC-Na) solution [3].

Experimental Use & Citation

To help you plan your experiments, the following chart outlines the typical workflow for using TWS119 in

different research contexts, based on cited literature.
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TWS119 Stock Solution
(10-100 mM in DMSO)

/4Cell-Based Work “\\For Animal Studies
In Vitro Application / In Vi\%pplication (Mouse)

Dilute in Cell Culture Medium

Prepare In Vivo Formulation
(e.g., 0.5% CMC-Na suspension)

Final [DMSQ] typically < 0.5%

Common Dose: 10 - 30 mg/kg

Common Dosage Ranges Administered via Intraperitoneal (IP) injection

\

Low Dose: 0.4 - 1 pM Higher Dose: 2.5 - 10 pM Typical Regimen:
(e.g., Neuronal Differentiation) (e.g., T-cell Modulation) Once daily for 1-14 days

Click to download full resolution via product page

The specific concentration and treatment duration you use will depend on your experimental model and

objectives. Here are examples from the literature:

¢ Neuronal Differentiation: Treatment of pluripotent mouse cells with 400 nM TWS119 to induce
differentiation [1].

¢ T-cell Phenotype Modulation: Use of 2.5 yM TWS119 to generate stem cell-like memory T cells [1].

¢ In Vivo Stroke Model: Administration of 10 mg/kg TWS119 via intraperitoneal injection once daily for
14 days in mice [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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